Cas no 1935300-98-3 (1-ethyl-3,3-difluorocyclopentane-1-carboxylic acid)

• Product Name: 1-ethyl-3,3-difluorocyclopentane-1-carboxylic acid
• CAS No: 1935300-98-3
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5703904
• PubChem ID: 68932475
• Update Time: 2025-09-20

1-ethyl-3,3-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3,3-difluorocyclopentane-1-carboxylic acid
• 1-ETHYL-3,3-DIFLUOROCYCLOPENTANECARBOXYLICACID
• 1935300-98-3
• 1-ETHYL-3,3-DIFLUOROCYCLOPENTANECARBOXYLIC ACID
• SCHEMBL4149791
• EN300-1633965
• Cyclopentanecarboxylic acid, 1-ethyl-3,3-difluoro-

• Inchi： 1S/C8H12F2O2/c1-2-7(6(11)12)3-4-8(9,10)5-7/h2-5H2,1H3,(H,11,12)
• InChI Key： DXLXHVMXGVUHDL-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC)C1)F

Computed Properties

• Exact Mass: 178.08053595g/mol
• Monoisotopic Mass: 178.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 238.5±40.0 °C(Predicted)
• pka: 4.04±0.40(Predicted)